Cimiracemoside K

• CAS RN: 473554-75-5
• Molecular Formula: C37H56O10
• Molecular Weight: 660.8 g/mol
• IUPAC Name: [(1S,2R,3S,4R,7R,9S,12R,14R,16R,17R,18R,19R,21R,22S)-2-hydroxy-3,8,8,17,19-pentamethyl-22-prop-1-en-2-yl-9-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-16-yl] acetate
• InChI: InChI=1S/C37H56O10/c1-17(2)28-21-13-18(3)29-34(8)25(44-19(4)38)14-36-16-35(36)12-11-24(45-30-27(41)26(40)20(39)15-43-30)32(5,6)22(35)9-10-23(36)33(34,7)31(42)37(29,46-21)47-28/h18,20-31,39-42H,1,9-16H2,2-8H3/t18-,20-,21-,22+,23+,24+,25-,26+,27-,28+,29-,30+,31-,33-,34-,35-,36+,37+/m1/s1
• InChI Key: WUUHXBURWLJGRL-YAHOGZEUSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H]2[C@@H](O[C@]3([C@H]1[C@]4([C@@H](C[C@@]56C[C@@]57CC[C@@H](C([C@@H]7CC[C@H]6[C@@]4([C@H]3O)C)(C)C)O[C@H]8[C@@H]([C@H]([C@@H](CO8)O)O)O)OC(=O)C)C)O2)C(=C)C
• SMILES: CC1CC2C(OC3(C1C4(C(CC56CC57CCC(C(C7CCC6C4(C3O)C)(C)C)OC8C(C(C(CO8)O)O)O)OC(=O)C)C)O2)C(=C)C

Description

Cimiracemoside K is a triterpenoid. It has a role as a metabolite.

Scientific Research Applications

Anti-Inflammatory Effects

Cimiracemoside K, identified in various Cimicifuga species, is linked to significant anti-inflammatory properties. In a study, a related compound, cimiracemate A, was shown to suppress TNF-alpha production in blood macrophages, potentially through modulation of signaling pathways like mitogen-activated protein kinase and nuclear factor-kappaB (Yang et al., 2009).

Antioxidant Properties

Black cohosh, containing this compound, has been studied for its antioxidant capabilities. It's been found effective in scavenging reactive oxygen species and protecting against DNA damage caused by oxidative stress. Compounds like cimiracemate A and B in black cohosh were observed to reduce DNA damage in cultured cells, suggesting a potential role in cellular protection mechanisms (Burdette et al., 2002).

Potential in Diabetes Management

This compound, as part of the Cimicifuga racemosa extract Ze 450, has shown promising antidiabetic effects. In vitro studies revealed its components activate AMPK, a key enzyme in metabolic processes, similar to the drug metformin. In vivo studies with mice demonstrated significant reductions in weight gain, food and water intake, and improvements in insulin resistance and glucose metabolism, indicating potential utility in type 2 diabetes treatment (Moser et al., 2014).

Stress Reduction Effects

Oral administration of Cimicifuga racemosa extract, which contains this compound, exhibited stress-relieving effects in mouse models. The extract significantly attenuated stress-induced reactions like elevated corticosterone levels, suggesting its potential in preventing and treating stress-related disorders (Nadaoka et al., 2012).

Osteoprotective Properties

This compound may have a protective effect against glucocorticoid-induced osteoporosis. It appears to regulate bone metabolism and enhance bone microarchitecture, likely through modulation of key signaling pathways involved in bone formation and resorption (Ding et al., 2019).